Cas no 1384431-48-4 (4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride)

• Product Name: 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride
• CAS No: 1384431-48-4
• MF: C₁₂H₁₇Cl₂NS
• MW: 278.2410800457
• CID: 4596011
• PubChem ID: 71755883
• Update Time: 2025-10-18

4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride

• Inchi： 1S/C12H16ClNS.ClH/c13-9-1-5-11(6-2-9)15-12-7-3-10(14)4-8-12;/h1-2,5-6,10,12H,3-4,7-8,14H2;1H
• InChI Key： QJHRVJCROCJMGA-UHFFFAOYSA-N
• SMILES： S(C1CCC(N)CC1)C1C=CC(Cl)=CC=1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride

Comprehensive Overview of 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride (CAS No. 1384431-48-4)

The compound 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride (CAS No. 1384431-48-4) is a chemically synthesized derivative with a unique structure combining a cyclohexylamine core and a chlorophenylsulfanyl moiety. This molecule has garnered attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and material science. The hydrochloride salt form enhances its solubility and stability, making it suitable for various experimental and industrial applications.

In recent years, the demand for specialty chemicals like 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride has surged, driven by advancements in medicinal chemistry and crop protection. Researchers are particularly interested in its structure-activity relationship (SAR), which could unlock novel therapeutic pathways. The compound's CAS No. 1384431-48-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains.

The synthesis of 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride involves multi-step organic reactions, including nucleophilic substitution and salt formation. Its chlorophenyl group contributes to lipophilicity, while the cyclohexylamine backbone offers conformational flexibility—a trait valued in bioactive molecule design. These features align with current trends in fragment-based drug discovery (FBDD), where modular building blocks are prioritized.

From an SEO perspective, users frequently search for terms like "CAS 1384431-48-4 supplier", "4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride uses", or "cyclohexylamine derivatives in drug development". Addressing these queries, this compound is often explored for its potential in central nervous system (CNS) targeting due to its ability to cross the blood-brain barrier (BBB). However, rigorous in vitro and in vivo studies are still needed to validate such hypotheses.

Environmental and green chemistry considerations are also pivotal. The sulfanyl linkage in 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride raises questions about biodegradability, prompting studies on eco-friendly synthesis routes. This aligns with the broader industry shift toward sustainable chemical production, a hot topic in academic and corporate forums.

In analytical chemistry, techniques like HPLC, NMR, and mass spectrometry are employed to characterize CAS No. 1384431-48-4. Purity thresholds (>98%) are critical for research-grade samples, as impurities can skew biological assay results. Suppliers often highlight batch-to-batch consistency to meet Good Manufacturing Practice (GMP) standards—a key concern for buyers.

Looking ahead, 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride may find niches in personalized medicine or smart materials. Its dual functional groups allow for further derivatization, a strategy leveraged in combinatorial chemistry. As AI-driven molecular modeling accelerates, virtual screening of such compounds could reduce lab trial costs—a trending discussion in cheminformatics circles.

To summarize, 4-[(4-chlorophenyl)sulfanyl]cyclohexan-1-amine hydrochloride (CAS No. 1384431-48-4) exemplifies the intersection of traditional synthesis and modern application. Its versatility underscores why it remains a high-interest chemical in both academic and industrial settings, with ongoing studies likely to expand its utility.